1H-Benzimidazole, 1-methyl-6-nitro-2-(trifluoromethyl)-

• Molecular Formula: C9H6F3N3O2
• Molecular Weight: 245.16 g/mol
• IUPAC Name: 1-methyl-6-nitro-2-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C9H6F3N3O2/c1-14-7-4-5(15(16)17)2-3-6(7)13-8(14)9(10,11)12/h2-4H,1H3
• InChI Key: VKAUZTZKUUNFHI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)[N+](=O)[O-])N=C1C(F)(F)F

Description

1H-Benzimidazole, 1-methyl-6-nitro-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H6F3N3O2 and its molecular weight is 245.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 ml round bottomed flask was charged with N1-methyl-5-nitrobenzene-1,2-diamine (29 g, 0.16 mol), trifluoroacetic acid (22 ml, 0.24 mol) and a few drops of concentrated HCl. A minimum amount of DCM (˜20 ml) was added so that the solid mixture was stirring. The reaction mixture was heated to 70° C. for 12 hours forming a dark brown liquid. The reaction mixture was allowed to cool to room temperature, basified by the slow addition of saturated bicarbonate solution, and extracted into ethyl acetate. The aqueous layer was further extracted twice with ethyl acetate. The organic layers were combined, dried over magnesium sulfate, filtered and concentrated in vacuo. The compound was purified by flash column chromatography (10 to 20% ethyl acetate/petrol) to afford the title compound (8 g, 20% yield). 1H NMR (DMSO D6, 400 MHz) 4.2 (3H, s), 8.05 (1H, d), 8.35 (1H, d), 8.55 (1H, s); MS (ES+) 246.